4-Amino-5,6-dihydro-1-benzothiophen-7(4H)-one

• CAS No.: 64607-48-3
• Molecular Formula: C8H9NOS
• Molecular Weight: 167.23 g/mol
• IUPAC Name: 4-amino-5,6-dihydro-4H-1-benzothiophen-7-one
• InChI: InChI=1S/C8H9NOS/c9-6-1-2-7(10)8-5(6)3-4-11-8/h3-4,6H,1-2,9H2
• InChI Key: MAKLVOVYKONBGP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=C(C1N)C=CS2

Description

4-Amino-5,6-dihydro-1-benzothiophen-7(4H)-one is a useful research compound. Its molecular formula is C8H9NOS and its molecular weight is 167.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The free amine is obtained by neutralizing the amine hydrochloride in water with sodium hydroxide solution. It is separated by extraction with CHCl3 and removal of the CHCl3 in vacuo affords 4,5,6,7-tetrahydro-7-oxobenzo[b]thiophen-4-amine.

Synthesis routes and methods II

Procedure details

A mixture of N-(4,5,6,7-tetrahydro-7-oxobenzo[b]-thien-4-yl)acetamide (16.0 g), water (100 ml) and concentrated hydrochloric acid (100 ml) is stirred and heated at reflux for an overnight period. The mixture is cooled, made alkaline with 50% aqueous sodium hydroxide, and sautrated with sodium chloride. The mixture is then extracted with methylene chloride (3×250 ml). The extracts are combined, dried over magnesium sulfate and then evaporated to dryness in vacuo to afford the title compound as a yellow-brown syrup.